3-(2-methoxybenzyl)-2-(((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)thio)quinazolin-4(3H)-one

• IUPAC Name: 3-[(2-methoxyphenyl)methyl]-2-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]quinazolin-4-one
• InChI: InChI=1S/C26H22N4O3S/c1-17-9-3-5-11-19(17)24-28-23(33-29-24)16-34-26-27-21-13-7-6-12-20(21)25(31)30(26)15-18-10-4-8-14-22(18)32-2/h3-14H,15-16H2,1-2H3
• InChI Key: IADXYPKKOQZZEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC(=N2)CSC3=NC4=CC=CC=C4C(=O)N3CC5=CC=CC=C5OC
• Molecular Formula: C26H22N4O3S
• Molecular Weight: 470.5 g/mol
• CAS No.: 2034515-59-6

Description

3-(2-methoxybenzyl)-2-(((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)thio)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C26H22N4O3S and its molecular weight is 470.55. The purity is usually 95%.
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Scientific Research Applications

Radiopharmaceutical Research

One study focused on the radioiodination and biodistribution of a closely related compound, 3-benzyl-2-([3-methoxybenzyl]thio)benzo[g]quinazolin-4-(3H)-one, in tumor-bearing mice. This research aimed at developing potent radiopharmaceuticals for targeting tumor cells, highlighting its significant tumor uptake and radiochemical stability both in vivo and in vitro, suggesting potential for cancer diagnosis and therapy (Al-Salahi et al., 2018).

Antimicrobial Activity

The antimicrobial activities of quinazolin-4-one derivatives were investigated, revealing their potential against various microorganisms. For instance, the synthesis and biological evaluation of certain derivatives showed significant antimicrobial properties, underscoring their potential in developing new antimicrobial agents (Saleh et al., 2004).

Anticancer Activity

Quinazolinone derivatives have been explored for their anticancer activities. A study on the preparation and antimicrobial activity evaluation of quinoline derivatives containing an azole nucleus also touched upon their potential anticancer applications, showcasing the broad scope of these compounds in therapeutic research (Özyanik et al., 2012). Another study synthesized and characterized quinazoline derivatives containing the 1,3,4-oxadiazole scaffold, evaluating their inhibitory activities against various cancer cell lines, suggesting their potential as novel inhibitors of VEGFR2, a key target in cancer treatment (Qiao et al., 2015).